Manganate

• CAS RN: 14333-14-3
• Molecular Formula: MnO4-2
• Molecular Weight: 118.936 g/mol
• IUPAC Name: dioxido(dioxo)manganese
• InChI: InChI=1S/Mn.4O/q;;;2*-1
• InChI Key: LBSANEJBGMCTBH-UHFFFAOYSA-N
• SMILES: [O-][Mn](=O)(=O)[O-]

Description

Manganate is a divalent inorganic anion obtained by removal of both protons from manganic acid. It is a manganese oxoanion and a divalent inorganic anion. It is a conjugate base of a hydrogen this compound.

Scientific Research Applications

Lithium Manganese Oxide in Battery Technology

Manganates, particularly lithium manganese oxide, have been extensively researched as anode materials in lithium-ion batteries. These materials are valued for their electrochemical performance, which includes advantages like high energy density and disadvantages such as capacity fading. Recent studies focus on improving their synthesis methods to enhance performance and cycle life (Tang Zhi-yuan, 2013).

Structural and Magnetic Properties of Manganates

Research on manganates like La1.5Ca1.5Mn2O7 has revealed insights into their structural and magnetic properties. These compounds exhibit complex phase components and magnetic interactions, contributing to the understanding of their unique physical characteristics (J. Zhu et al., 2001).

Water Treatment Applications

Manganates, specifically potassium manganate, have been explored as pre-treatment chemicals in water treatment processes. They act as oxidants and coagulants, significantly reducing membrane fouling in ultrafiltration systems used for drinking water treatment (Wenzheng Yu & N. Graham, 2015).

Charge Ordering in Rare Earth Manganates

Studies on rare earth manganates have shown that they exhibit charge-ordered phases, which result from interactions between charge carriers and phonons. This phenomenon has implications for the localization of carriers and the ordering of Mn 3+ orbitals, highlighting the complex interplay of spin, orbital, and charge ordering in these materials (C. Rao et al., 2000).

Photophysical Properties of Manganese Blue

Manganese blue, a barium this compound(VI) sulphate, has been studied for its photophysical properties. This compound, used as a pigment in art and restoration, demonstrates interesting properties that have been analyzed through various techniques, including spatial distribution recording in artworks (G. Accorsi et al., 2014).

Nanocrystalline Lithium this compound Cathodes

Research into the improvement of cycleability of nano-crystalline lithium this compound cathodes in lithium-ion batteries has shown promising results. By co-doping with cations, researchers have improved the cycleability and discharge capacity, providing insights into the mechanisms behind capacity fading and the Jahn-Teller distortion in these materials (S. Nieto et al., 2004).